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Compound of Interest

1-Butyl-3-methylimidazolium
Compound Name:
hydrogen sulfate

Cat. No.: B1589014

An In-Depth Technical Guide to 1-Butyl-3-methylimidazolium hydrogen sulfate ([BMIM]
[HSOa4]) for Researchers and Drug Development Professionals

Executive Summary

1-Butyl-3-methylimidazolium hydrogen sulfate, often abbreviated as [BMIM][HSOu], is an
acidic ionic liquid that has garnered significant attention across various scientific disciplines. Its
unique combination of low volatility, thermal stability, and catalytic activity makes it a versatile
tool in organic synthesis, green chemistry, and electrochemistry. This guide provides a
comprehensive overview of its core properties, synthesis, and key applications, with a focus on
the mechanistic insights and practical methodologies relevant to professionals in research and
drug development.

Introduction to Imidazolium-Based lonic Liquids

lonic liquids (ILs) are salts with melting points below 100 °C, composed entirely of ions.
Imidazolium-based ILs are a prominent class, characterized by a positively charged
imidazolium cation. The properties of these ILs, such as acidity, viscosity, and solubility, can be
finely tuned by modifying the alkyl substituents on the cation (e.g., butyl and methyl groups in
[BMIM]*) and by selecting an appropriate anion. The hydrogen sulfate ([HSOa4]~) anion imparts
Bragnsted acidity, making [BMIM][HSO4] a recyclable acidic catalyst and solvent, positioning it
as a greener alternative to conventional volatile organic solvents and mineral acids.[1][2][3]
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Core Properties of 1-Butyl-3-methylimidazolium

hydrogen sulfate
Chemical Structure and Identification

The compound consists of a 1-butyl-3-methylimidazolium cation and a hydrogen sulfate anion.
The structure is fundamental to its properties: the organic cation provides a non-volatile liquid
medium, while the anion delivers the functional acidity.

CAS Number: 262297-13-2[1][2][4][5] Molecular Formula: CsH1sN204S[1][2][5] Synonyms:
[BMIM][HSO4], BMIMHSO4[4]

Caption: Chemical structures of the constituent ions of [BMIM][HSOa4].

Physicochemical Properties

The distinct properties of [BMIM][HSO4] make it suitable for a wide range of laboratory and
industrial applications.

Property Value Source(s)
Molecular Weight 236.29 g/mol [1112]15]16]
Appearance Colorlfass- to reddish-green (1]

clear liquid
Density ~1.28 g/mL (or g/cm3) at 30 °C  [1][5]
Melting Point 33°C [5]
Flash Point 284 °C [71[8]
Viscosity 3088 cP at 25 °C [5]
Conductivity 0.10 mS/cm [5]
Solubility Soluble in Methanol [7]

Synthesis and Characterization
General Synthesis Protocol
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[BMIM][HSO4] is typically synthesized via a two-step process. The first step involves the
quaternization of 1-methylimidazole with 1-chlorobutane or 1-bromobutane to form 1-butyl-3-
methylimidazolium chloride ([BMIM][CI]) or bromide. The second step is an anion exchange
reaction where the halide is replaced with hydrogen sulfate, often by reaction with sulfuric acid.

Causality: The choice of a halide precursor is crucial; it must be a good leaving group to
facilitate the initial Sn2 reaction. The subsequent protonation and anion exchange with a strong
acid like H2SOa is an acid-base reaction that proceeds to completion, yielding the desired ionic
liquid. The purity of the final product is critical, as residual halides can interfere with catalytic
activity.

Characterization Techniques

The identity and purity of synthesized [BMIM][HSOa4] are confirmed using standard analytical
techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR are used to confirm the
structure of the 1-butyl-3-methylimidazolium cation.

o High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the ionic
liquid, with purities often exceeding 95-98%.[2][4][5]

o Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic vibrational bands
of the imidazolium ring and the sulfate anion.

Key Applications in Research and Development
As an Acidic Catalyst in Organic Synthesis

The Bransted acidity of the [HSOa4]~ anion makes [BMIM][HSOa] an effective and reusable
catalyst for a variety of acid-catalyzed reactions, such as esterifications, formylations, and
condensation reactions.[1][9] Its non-volatile nature simplifies product isolation and enables
catalyst recycling, aligning with the principles of green chemistry.[10][11]

Mechanism of Action: In these reactions, the hydrogen sulfate anion acts as a proton donor,
activating electrophiles (e.qg., carbonyl groups) and facilitating nucleophilic attack. The ionic
liquid medium can also enhance reaction rates and selectivity by stabilizing charged
intermediates.
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Experimental Protocol: Synthesis of 1,8-Dioxo-octahydroxanthenes

This protocol demonstrates the use of [BMIM][HSO4] as a catalyst for the condensation of an
aldehyde with dimedone.[2][3][11]

Reaction Setup: In a round-bottom flask, combine an aromatic aldehyde (1 mmol), dimedone
(2 mmol), and a catalytic amount of [BMIM][HSO4] (e.g., 0.25 mmol).

¢ Reaction Conditions: Heat the mixture to 80 °C under solvent-free conditions and stir for the
required time (typically short, e.g., 15-30 minutes).[11]

e Work-up and Product Isolation: After cooling, add water to the reaction mixture. The solid
product precipitates and can be isolated by filtration.

o Catalyst Recovery: The aqueous filtrate contains the dissolved [BMIM][HSOa4]. The ionic
liquid can be recovered by evaporating the water under reduced pressure and reused for
subsequent reactions. This recyclability is a key advantage of the method.[10][11]
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Caption: Workflow for xanthene synthesis using recyclable [BMIM][HSOa4].
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Role in Green Chemistry and Biomass Processing

[BMIM][HSO4] is an effective solvent for the pretreatment and dissolution of lignocellulosic
biomass, such as wood and straw.[1][12] Its acidity aids in the hydrolysis of cellulose and
hemicellulose into fermentable sugars, which are precursors for biofuels and other valuable
chemicals. The ability to dissolve biomass and catalyze its conversion in a single pot simplifies
processing and reduces waste.[1]

Applications in Electrochemistry

In the field of electrochemistry, [BMIM][HSOa4] has been used as an additive in acidic sulfate
solutions for the electrodeposition of zinc.[2][3][7] Its presence in the electrolyte bath can
accelerate current efficiency, lower power consumption, and improve the surface morphology of
the deposited metal.[2][3] This is attributed to the influence of the imidazolium cations on the
electrochemical double layer and the overall conductivity of the solution.

Safety and Handling

As an acidic and corrosive substance, proper safety precautions are mandatory when handling
[BMIM][HSOa4].

o GHS Classification: Classified as causing severe skin burns and eye damage (Skin
Corrosion 1B, Eye Damage 1).[6][13]

o Hazard Statements: H314 - Causes severe skin burns and eye damage.[6][8][13]
o Precautionary Measures:

o Wear appropriate personal protective equipment (PPE), including chemical-resistant
gloves, safety goggles, and a lab coat.[13][14]

o Handle in a well-ventilated area or a fume hood to avoid inhalation of any aerosols.[14]

o In case of contact with eyes or skin, rinse immediately and thoroughly with water and seek
medical attention.[13][14]

o Store in a cool, dry place in a tightly sealed, corrosion-resistant container.[4][7]
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Although it has low volatility, its corrosive nature demands careful handling. Always consult the
latest Safety Data Sheet (SDS) before use.[13][14]

Conclusion and Future Outlook

1-Butyl-3-methylimidazolium hydrogen sulfate is a powerful and versatile ionic liquid with
well-established roles in catalysis, green chemistry, and electrochemistry. For drug
development professionals, its utility as a recyclable acid catalyst for synthesizing heterocyclic
scaffolds (e.g., quinolines, xanthenes) is particularly noteworthy.[10][11] Future research will
likely focus on expanding its applications, such as in the extraction of active pharmaceutical
ingredients, and on the development of even more sustainable and task-specific ionic liquids
based on its foundational structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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